molecular formula C13H15N3O2 B7712501 N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide

N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide

Cat. No. B7712501
M. Wt: 245.28 g/mol
InChI Key: JFHXAYNZENLCSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide, also known as EPOC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in research. EPOC belongs to the class of oxadiazole derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is not fully understood. However, it is believed that N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide exerts its biological activities by inhibiting the activation of nuclear factor kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and cancer. N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has also been found to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which plays a role in regulating cellular energy homeostasis.
Biochemical and Physiological Effects
N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro and in vivo. N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has also been shown to inhibit the migration and invasion of cancer cells. In addition, N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has several advantages for lab experiments. It is easy to synthesize and has a high yield. N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is also stable under normal laboratory conditions and can be stored for an extended period. However, N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has some limitations. It is relatively insoluble in water, which can limit its use in certain experiments. In addition, N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has not been extensively studied in humans, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the study of N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide. One area of research is to investigate the potential applications of N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is to explore the use of N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide in combination with other drugs for the treatment of cancer. Furthermore, the development of more water-soluble derivatives of N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide could expand its use in various experiments. Finally, further studies are needed to determine the safety and efficacy of N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide in humans.
Conclusion
In conclusion, N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is a synthetic compound that has potential applications in scientific research. Its anti-inflammatory, analgesic, and anti-cancer activities make it a promising candidate for the development of new drugs. The synthesis method of N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is relatively simple, and it has several advantages for lab experiments. However, further studies are needed to fully understand its mechanism of action, and its safety and efficacy in humans need to be determined.

Synthesis Methods

The synthesis of N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide involves the reaction of ethyl 3-bromo propionate with 3-phenyl-1,2,4-oxadiazole-5-amine in the presence of a base such as potassium carbonate. The resulting product is then treated with ethyl chloroformate to obtain N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide. The yield of N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide can be improved by optimizing the reaction conditions, such as temperature and reaction time.

Scientific Research Applications

N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer activities. N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in various inflammatory diseases.

properties

IUPAC Name

N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15N3O2/c1-2-14-11(17)8-9-12-15-13(16-18-12)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,14,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFHXAYNZENLCSW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)CCC1=NC(=NO1)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-ethyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.